Cas no 1246820-97-2 (3-Amino-2,2-dimethylpropanamide-d6)

• Product Name: 3-Amino-2,2-dimethylpropanamide-d6
• CAS No: 1246820-97-2
• MF: C₅H₁₂N₂O
• MW: 122.198551177979
• CID: 2242322
• Update Time: 2025-05-23

3-Amino-2,2-dimethylpropanamide-d6 Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,2-dimethylpropanamide-d6
• 2-(Aminomethyl)-3,3,3-trideuterio-2-(trideuteriomethyl)propanamide

• Inchi： 1S/C5H12N2O/c1-5(2,3-6)4(7)8/h3,6H2,1-2H3,(H2,7,8)/i1D3,2D3
• InChI Key： HKQZJXVIXAPOPZ-WFGJKAKNSA-N
• SMILES： O=C(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2,2-dimethylpropanamide-d6

Introduction to 3-Amino-2,2-dimethylpropanamide-d6 (CAS No. 1246820-97-2)

3-Amino-2,2-dimethylpropanamide-d6 (CAS No. 1246820-97-2) is a deuterated compound that has gained significant attention in the field of chemical and biological research. Deuterated compounds, which are isotopically labeled with deuterium (D), are valuable tools in various scientific applications, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and metabolic studies. This introduction aims to provide a comprehensive overview of 3-Amino-2,2-dimethylpropanamide-d6, its properties, applications, and recent advancements in its use.

Chemical Structure and Properties

3-Amino-2,2-dimethylpropanamide-d6 is a derivative of 3-amino-2,2-dimethylpropanamide, where the hydrogen atoms have been replaced by deuterium. The molecular formula of this compound is C₅D₁₄N₂O, and its molecular weight is approximately 140.18 g/mol. The presence of deuterium atoms imparts unique properties to the molecule, such as increased stability and altered chemical shifts in NMR spectroscopy. These properties make 3-Amino-2,2-dimethylpropanamide-d6 an ideal candidate for detailed structural analysis and kinetic studies.

Synthesis and Production

The synthesis of 3-Amino-2,2-dimethylpropanamide-d6 involves the deuteration of 3-amino-2,2-dimethylpropanamide. This process typically involves the use of deuterated reagents or solvents under controlled conditions to ensure high deuteration efficiency. Recent advancements in synthetic methodologies have led to more efficient and cost-effective routes for producing deuterated compounds. For instance, the use of catalytic deuteration methods has significantly improved the yield and purity of 3-Amino-2,2-dimethylpropanamide-d6.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is one of the most powerful techniques for characterizing organic molecules. The presence of deuterium atoms in 3-Amino-2,2-dimethylpropanamide-d6 results in distinct chemical shifts compared to its non-deuterated counterpart. This property is particularly useful in resolving overlapping signals and improving the resolution of complex mixtures. Recent studies have demonstrated the utility of 3-Amino-2,2-dimethylpropanamide-d6 in NMR-based structural elucidation and conformational analysis of biomolecules.

Mass Spectrometry

In mass spectrometry (MS), deuterated compounds like 3-Amino-2,2-dimethylpropanamide-d6 can be used to determine the isotopic composition and distribution within a sample. The higher mass-to-charge ratio of deuterium compared to hydrogen allows for precise quantification and identification of target molecules. This is particularly useful in metabolomics studies where accurate quantification of metabolites is crucial for understanding biological pathways.

Biological Applications

3-Amino-2,2-dimethylpropanamide-d6 has found applications in various biological research areas. One notable application is in metabolic labeling studies, where deuterated compounds are used to trace metabolic pathways and understand the dynamics of cellular processes. For example, recent studies have utilized 3-Amino-2,2-dimethylpropanamide-d6 to investigate the metabolism of amino acids in cancer cells. The stable isotopic label allows researchers to track the fate of these molecules within cells and gain insights into metabolic alterations associated with disease states.

Pharmaceutical Research

In pharmaceutical research, deuterated compounds like 3-Amino-2,2-dimethylpropanamide-d6 are used to study drug metabolism and pharmacokinetics. Deuteration can alter the metabolic stability and bioavailability of drug candidates, making it a valuable tool for optimizing drug design. Recent advancements in this area have shown that deuteration can improve the therapeutic index of certain drugs by reducing their metabolic degradation. For instance, 3-Amino-2,2-dimethylpropanamide-d6 has been used as a model compound to study the effects of deuteration on drug metabolism.

Safety Considerations

Safety is a critical aspect when working with any chemical compound. While 3-Amino-2,2-dimethylpropanamide-d6 is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols and guidelines. Researchers should wear appropriate personal protective equipment (PPE) and handle the compound in well-ventilated areas to minimize exposure risks.

Conclusion

3-Amino-2,2-dimethylpropanamide-d6 (CAS No. 1246820-97-2) is a versatile deuterated compound with a wide range of applications in chemical and biological research. Its unique properties make it an invaluable tool for NMR spectroscopy, mass spectrometry, metabolic labeling studies, and pharmaceutical research. As research continues to advance in these areas, the importance of deuterated compounds like 3-Amino-2,2-dimethylpropanamide-d6 will only grow.